Cas no 900003-55-6 (N-(3-chlorophenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(3-chlorophenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 900003-55-6
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 5492073
• Update Time: 2025-07-16

N-(3-chlorophenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-1-thiophen-2-yl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• N-(3-chlorophenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C18H16ClN3OS/c19-13-4-1-5-14(12-13)20-18(23)22-10-9-21-8-2-6-15(21)17(22)16-7-3-11-24-16/h1-8,11-12,17H,9-10H2,(H,20,23)
• InChI Key： KILSKQUHQOAFTJ-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=CC(Cl)=C1)=O)C2C1SC=CC=1

Additional information on N-(3-chlorophenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Analysis of N-(3-chlorophenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 900003-55-6)

The compound N-(3-chlorophenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 900003-55-6) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and materials science research. Its complex architecture, featuring a pyrrolo[1,2-a]pyrazine core substituted with a thiophene ring and a 3-chlorophenyl carboxamide group, positions it as a promising candidate for diverse applications. Researchers are particularly intrigued by its potential in drug discovery, given its resemblance to bioactive scaffolds found in kinase inhibitors and GPCR modulators.

In recent years, the scientific community has focused on heterocyclic compounds like N-(3-chlorophenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide due to their versatility in addressing modern therapeutic challenges. The thiophene moiety, known for its electron-rich properties, enhances the compound's ability to participate in π-π stacking interactions—a critical feature for targeted protein binding. Meanwhile, the 3-chlorophenyl group contributes to lipophilicity, potentially improving blood-brain barrier penetration, a hot topic in neurological drug development.

The synthesis of CAS No. 900003-55-6 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and amide bond formation—techniques frequently searched by synthetic chemists. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's structural integrity, while computational studies predict favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), aligning with current industry demands for preclinical optimization.

Beyond pharmaceuticals, this compound's conjugated π-system sparks interest in organic electronics. Materials scientists explore its potential in OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, where its electron-donating thiophene and electron-withdrawing carboxamide groups could enable tunable optoelectronic properties. Such applications resonate with the global push toward sustainable energy solutions—a trending search topic across scientific and environmental platforms.

Frequently asked questions about N-(3-chlorophenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide include its solubility profile (typically soluble in DMSO and dichloromethane), storage conditions (recommended at -20°C under inert atmosphere), and commercial availability (specialty chemical suppliers often list it under catalog numbers). Researchers also inquire about its bioisosteric potential—whether the thiophene could replace phenyl rings in lead compounds to improve metabolic stability, a strategy gaining traction in medicinal chemistry forums.

Ongoing studies investigate the compound's structure-activity relationships (SAR), particularly how modifications to the pyrrolopyrazine core affect biological activity. Preliminary data suggest that the chloro-substituted aryl group may enhance binding affinity to certain enzyme targets, though comprehensive in vitro validation remains underway. This aligns with the broader precision medicine trend, where researchers seek small-molecule modulators with high selectivity.

From a green chemistry perspective, efforts to optimize the synthesis of CAS 900003-55-6 using catalytic methods or biocatalysis reflect industry priorities to reduce environmental impact—a subject frequently discussed in ACS Sustainable Chemistry publications. The compound's molecular weight (357.84 g/mol) and hydrogen bond acceptors/donors (4/1) make it compliant with Lipinski's Rule of Five, a key consideration for orally bioavailable drugs.

In conclusion, N-(3-chlorophenyl)-1-(thiophen-2-yl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide represents a compelling case study in multidisciplinary chemical research. Its dual relevance to life sciences and advanced materials ensures continued investigation, with future publications likely to explore its crystallographic data, biological screening results, and device integration strategies. As databases like PubChem and Reaxys expand their entries on this compound, its scientific footprint will undoubtedly grow.